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Compound of Interest

Ethyl 3-n-propylpyrazole-5-
Compound Name:
carboxylate

Cat. No.: B052534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-n-propylpyrazole-5-
carboxylate, a heterocyclic compound of interest in chemical synthesis and potential
pharmaceutical applications. This document details its chemical identity, physicochemical
properties, a representative synthetic protocol, and explores a potential mechanism of action
based on the activities of structurally related compounds.

Chemical Identity and Synonyms

Ethyl 3-n-propylpyrazole-5-carboxylate is a pyrazole derivative with a propyl group at the 3-
position and an ethyl carboxylate group at the 5-position of the pyrazole ring. Due to
nomenclature variations, it is known by several synonyms.

Synonyms:

Ethyl 5-n-propyl-1H-pyrazole-3-carboxylate

3-n-Propylpyrazole-5-carboxylic acid ethyl ester

3-Propyl-1H-pyrazole-5-carboxylic acid ethyl ester

5-Propyl-1H-pyrazole-3-carboxylic acid ethyl ester
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» Ethyl 3-propyl-1H-pyrazole-5-carboxylate
o 1H-Pyrazole-3-carboxylic acid, 5-propyl-, ethyl ester
CAS Number: 92945-27-2

Physicochemical Properties

The known quantitative data for Ethyl 3-n-propylpyrazole-5-carboxylate are summarized in
the table below. Spectroscopic data such as *H NMR, 3C NMR, IR, and Mass Spectrometry for
this specific compound are not readily available in public databases.

Property Value

Molecular Formula CoH14N202

Molecular Weight 182.22 g/mol

Melting Point 48-50 °C

Appearance White to off-white crystalline powder
Purity Typically 298%

INChl Key SUALHSUMUQQLJP-UHFFFAOYSA-N
Canonical SMILES CCCC1=CC(=NN1)C(=0)0OCC

Experimental Protocols: Synthesis

A plausible and detailed experimental protocol for the synthesis of Ethyl 3-n-propylpyrazole-
5-carboxylate can be derived from general methods for pyrazole synthesis. Acommon
approach involves the condensation of a -ketoester with hydrazine.

Objective: To synthesize Ethyl 3-n-propylpyrazole-5-carboxylate.
Materials:

o Ethyl 2,4-dioxoheptanoate
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e Hydrazine hydrate

e Ethanol

» Glacial acetic acid

e Sodium bicarbonate

e Anhydrous magnesium sulfate

o Ethyl acetate

e Hexane

o Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)
» Magnetic stirrer with heating mantle

e Rotary evaporator

e Thin-layer chromatography (TLC) plates (silica gel)
Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve ethyl 2,4-dioxoheptanoate (1 equivalent) in ethanol (10 volumes).

» Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.1 equivalents)
dropwise at room temperature. A slight exotherm may be observed.

o Reaction: After the addition is complete, add a catalytic amount of glacial acetic acid (0.1
equivalents). Heat the reaction mixture to reflux and maintain for 4-6 hours.

» Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl
acetate eluent) until the starting material is consumed.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Concentrate the mixture under reduced pressure using a rotary evaporator to remove the
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ethanol.

Extraction: To the residue, add ethyl acetate and a saturated aqueous solution of sodium
bicarbonate to neutralize the acetic acid. Transfer the mixture to a separatory funnel, shake,
and separate the layers. Extract the aqueous layer twice more with ethyl acetate.

Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and wash the filter cake with a small amount of ethyl acetate.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using a gradient of hexane
and ethyl acetate as the eluent.

Isolation: Combine the fractions containing the pure product (as determined by TLC) and
evaporate the solvent to yield Ethyl 3-n-propylpyrazole-5-carboxylate as a white to off-
white solid.

Visualizations
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Caption: Synthetic pathway for Ethyl 3-n-propylpyrazole-5-carboxylate.
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While the specific biological activity of Ethyl 3-n-propylpyrazole-5-carboxylate is not well-
documented, many pyrazole derivatives are known to exhibit anti-inflammatory properties
through the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[1][2] The
following diagram illustrates this hypothetical mechanism of action.

Disclaimer: This diagram represents a potential signaling pathway based on the known activity
of structurally similar compounds. The actual biological activity of Ethyl 3-n-propylpyrazole-5-
carboxylate has not been definitively established.
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Caption: Hypothetical inhibition of the COX-2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylpyrazole-5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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